![molecular formula C11H6N2O2 B2766568 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzonitrile CAS No. 31489-18-6](/img/structure/B2766568.png)
4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzonitrile
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Overview
Description
The compound “4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzonitrile” is a useful research compound. Its molecular formula is C11H6N2O2 .
Synthesis Analysis
The synthesis pathway for this compound involves the reaction of 2,5-dioxopyrrolidine with 4-aminobenzoic acid in the presence of a coupling agent to form the intermediate, which is then reduced to the final product using a reducing agent .Molecular Structure Analysis
The molecular structure of this compound shows a dihedral angle between the planes of the benzene and maleimide rings . The presence of O—H O hydrogen bonding and weak C—H O interactions allows the formation of R3 3(19) edge-connected rings parallel to the (010) plane .Chemical Reactions Analysis
The reactions of 4-aminobenzoic and 4-aminophenylacetic acids amides with maleic anhydride yielded the corresponding maleic acid monoamides, the cyclization of which gave 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)benzoic and 4-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)phenylethanoic acids amides .Physical And Chemical Properties Analysis
This compound has a molecular weight of 198.18 g/mol . The InChI Code is 1S/C11H6N2O2/c12-7-8-1-3-9(4-2-8)13-10(14)5-6-11(13)15/h1-6H .Scientific Research Applications
Antitumor and Anti-inflammatory Effects
4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzonitrile and its derivatives have been studied for their potential antitumor and anti-inflammatory effects. In one study, pyrrole derivatives, including MI-1 and D1, showed a reduction in the total area of colon tumors in rats and protected the liver and colon mucosa from toxic effects induced by a chemical carcinogen. These effects were achieved without causing significant alterations in the liver and colon, demonstrating the potential therapeutic value of these compounds in cancer treatment (Kuznietsova et al., 2013). Another study confirmed the anti-inflammatory properties of pyrrole derivatives in a rat model of ulcerative colitis, suggesting their therapeutic potential in inflammatory diseases (Kotlyar et al., 2021).
Insecticidal Properties
Pyrrole derivatives have also been examined for their insecticidal properties. A study explored the effect of two novel pyrrole derivatives as protectants against major stored-product insect species. The derivatives showed a high level of insecticidal activity, highlighting their potential use in protecting stored grains from insect damage (Boukouvala et al., 2016).
Anticonvulsant and Neuropharmacological Activities
Research on the neuropharmacological applications of pyrrole derivatives has revealed promising results. Studies indicate that certain pyrrole-based compounds have significant anticonvulsant activity, potentially offering a new class of treatment for epilepsy (Obniska et al., 2015), (Kamiński et al., 2015). Pyrrole derivatives were also found to exhibit pharmacological activities relevant to central nervous system disorders, such as potential anxiolytic and antipsychotic effects (Liégeois et al., 1994).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as phenylmaleimide derivatives, have been studied for their potential as photoionizers for free radical polymerization . In this process, the maleimide can produce the initiating radical species .
Mode of Action
It’s known that similar compounds, like n-substituted maleimides, can act as photoionizers in free radical polymerization . In this process, the maleimide produces the initiating radical species .
Biochemical Pathways
Related compounds, such as n-substituted maleimides, are known to be involved in the process of free radical polymerization .
Result of Action
Related compounds, such as n-substituted maleimides, are known to produce initiating radical species in the process of free radical polymerization .
Action Environment
It’s known that the photochemical properties of n-arylmaleimide systems depend on the values of the dihedral angle between the benzene and imidic rings .
Properties
IUPAC Name |
4-(2,5-dioxopyrrol-1-yl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6N2O2/c12-7-8-1-3-9(4-2-8)13-10(14)5-6-11(13)15/h1-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRXNTCCKSPNEFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)N2C(=O)C=CC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
31489-18-6 |
Source
|
Record name | 4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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